Cas no 1087792-39-9 ((3-phenyl-1,2-oxazol-5-yl)methanesulfonyl chloride)

• Product Name: (3-phenyl-1,2-oxazol-5-yl)methanesulfonyl chloride
• CAS No: 1087792-39-9
• MF: C₁₀H₈ClNO₃S
• MW: 257.693420410156
• CID: 4570781
• Update Time: 2025-05-23

(3-phenyl-1,2-oxazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-Phenyl-1,2-oxazol-5-yl)methanesulfonyl Chloride
• 5-Isoxazolemethanesulfonyl chloride, 3-phenyl-
• (3-phenyl-1,2-oxazol-5-yl)methanesulfonyl chloride

• Inchi： 1S/C10H8ClNO3S/c11-16(13,14)7-9-6-10(12-15-9)8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： CZHZDZJJGXDCFE-UHFFFAOYSA-N
• SMILES： O1C(CS(Cl)(=O)=O)=CC(C2=CC=CC=C2)=N1

Additional information on (3-phenyl-1,2-oxazol-5-yl)methanesulfonyl chloride

Exploring the Potential of (3-phenyl-1,2-oxazol-5-yl)methanesulfonyl Chloride in Modern Chemical Research

The compound with CAS No. 1087792-39-9, commonly referred to as (3-phenyl-1,2-oxazol-5-yl)methanesulfonyl chloride, has garnered significant attention in the field of organic chemistry due to its unique structural properties and versatile applications. This compound is a derivative of the oxazole class of heterocycles, which are widely studied for their roles in drug discovery, material science, and advanced chemical synthesis. The methanesulfonyl chloride functional group attached to the oxazole ring introduces a high degree of reactivity, making it an invaluable tool in modern chemical research.

Recent studies have highlighted the potential of (3-phenyl-1,2-oxazol-5-yl)methanesulfonyl chloride as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic substitutions and additions has been exploited in the development of novel pharmaceutical agents. For instance, researchers have successfully utilized this compound as a precursor for constructing complex heterocyclic frameworks, which are essential components of many anticancer and antiviral drugs. The phenyl group attached to the oxazole ring further enhances its versatility by introducing additional electronic and steric effects that can be tailored for specific applications.

In addition to its role in drug discovery, (3-phenyl-1,2-oxazol-5-yl)methanesulfonyl chloride has found applications in materials science. Its reactivity makes it a promising candidate for the synthesis of advanced polymers and functional materials. Recent advancements in polymer chemistry have demonstrated that this compound can serve as a building block for constructing stimuli-responsive materials, which exhibit unique properties under external conditions such as temperature or pH changes. These materials hold potential applications in sensors, drug delivery systems, and adaptive textiles.

The synthesis and characterization of (3-phenyl-1,2-oxazol-5-y l)methanesulfonyl chloride have been extensively studied using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity patterns. For example, researchers have reported that the methanesulfonyl chloride group exhibits high electrophilicity due to the electron-withdrawing effects of the sulfonyl group. This property makes it an excellent electrophile in various organic reactions, enabling the construction of diverse chemical architectures.

Furthermore, recent investigations into the catalytic properties of (3 phenyl 1 2 oxazol 5 yl)methanesulfonyl chloride have revealed its potential as a catalyst in asymmetric synthesis. By incorporating this compound into catalytic systems, chemists have achieved high enantioselectivity in reactions involving alkenes and alkynes. This breakthrough opens new avenues for the production of chiral compounds with high optical purity, which are critical for developing enantiomerically pure drugs.

Despite its numerous applications, the use of (3 phenyl 1 2 oxazol 5 yl)methanesulfonyl chloride is not without challenges. Its high reactivity necessitates careful handling during synthesis and storage to prevent unwanted side reactions. Researchers are actively exploring strategies to optimize its stability while maintaining its reactivity. For instance, encapsulation techniques and controlled-release systems are being investigated to enhance its practicality in large-scale chemical processes.

In conclusion, (3 phenyl 1 2 oxazol 5 yl)methanesulfonyl chloride stands out as a versatile and valuable compound in contemporary chemical research. Its unique structural features and reactivity make it an indispensable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and improve its practicality, this compound is poised to play an even greater role in advancing modern chemistry.